cyclohexyl((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone

• IUPAC Name: cyclohexyl-(3-methylsulfonyl-8-azabicyclo[3.2.1]octan-8-yl)methanone
• InChI: InChI=1S/C15H25NO3S/c1-20(18,19)14-9-12-7-8-13(10-14)16(12)15(17)11-5-3-2-4-6-11/h11-14H,2-10H2,1H3
• InChI Key: NMHIVCQYPNFGHF-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1CC2CCC(C1)N2C(=O)C3CCCCC3
• Molecular Formula: C15H25NO3S
• Molecular Weight: 299.4 g/mol

Description

Cyclohexyl((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a derivative of the natural alkaloid, cocaine, and has been synthesized using various methods.2.1]octan-8-yl)methanone.

Scientific Research Applications

Synthesis and Chemical Transformations

• Regio- and Stereoselective Cyclopentannulation

  Cyclohexanone derivatives, including cyclohexyl((1R,5S)-3-(methylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)methanone, can undergo cyclopentannulation processes. These reactions involve the treatment with various reagents, leading to the formation of complex bicyclic structures. This has implications in the synthesis of diverse compounds, including natural products and pharmaceutical intermediates (Hiyama, Shinoda, Saimoto, & Nozaki, 1981).

• Reactions with Organophosphorus Compounds

  Cyclohexanone derivatives are reactive towards certain organophosphorus compounds. These reactions can lead to the formation of unique structures with potential applications in the development of new materials or pharmaceutical agents (Scheibye, Shabana, Lawesson, & Romming, 1982).

Catalysis and Synthetic Applications

• N-Monomethylation of Aromatic Primary Amines

  Cyclohexanone derivatives can be involved in catalytic processes, such as the N-monomethylation of aromatic primary amines. This demonstrates their utility in facilitating chemical transformations that are significant in synthetic chemistry (Li, Xie, Shan, Sun, & Chen, 2012).

• Synthesis of Diterpenoid Alkaloids

  Cyclohexanone derivatives play a role in the synthesis of diterpenoid alkaloids, a class of compounds with various biological activities. This underscores their importance in the synthesis of bioactive molecules (Shimizu, Ogiso, & Iwai, 1963).

Bioactivity and Pharmaceutical Research

• Compounds with Antifungal Activity

  Certain cyclohexanone derivatives, including those structurally related to this compound, have been isolated from natural sources and shown to possess bioactivities, such as antifungal properties. This highlights their potential in pharmaceutical research and development (Wang, Ding, Wang, Du, Liu, Kong, & Li, 2015).

• CCR5 Receptor Antagonism

  Some cyclohexanone derivatives have been identified as antagonists of the CCR5 receptor, which is significant in the context of HIV research. This application demonstrates the potential of these compounds in medicinal chemistry (Watson, Jenkinson, Kazmierski, & Kenakin, 2005).